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Compound Name: 4''-Hydroxyisojasminin

Cat. No.: B15624052

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

4''-Hydroxyisojasminin is a member of the jasmonate family of plant hormones, which are

involved in regulating a wide array of physiological and developmental processes in plants,

including growth, and responses to stress.[1][2] Accurate and sensitive quantification of

jasmonates and their derivatives is crucial for understanding their biological roles and for

potential applications in agriculture and medicine. High-Performance Liquid Chromatography

coupled with tandem Mass Spectrometry (HPLC-MS/MS) is a powerful analytical technique for

the selective and sensitive determination of these compounds in complex biological matrices.

[3][4] This document provides a detailed protocol for the quantitative analysis of 4''-
Hydroxyisojasminin in plant tissue samples.

Data Presentation

The following table summarizes the key quantitative parameters for the HPLC-MS/MS analysis

of 4''-Hydroxyisojasminin. Please note that these values may require optimization based on
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the specific instrumentation used.

Parameter Value

Precursor Ion (m/z) [M-H]⁻

Product Ion 1 (m/z) To be determined empirically

Product Ion 2 (m/z) To be determined empirically

Collision Energy (eV) To be optimized

Retention Time (min) Dependent on specific column and gradient

Limit of Quantification (LOQ) Typically in the low ng/mL range

Linearity (r²) > 0.99

Recovery (%) 85-115%

Precision (RSD %) < 15%

Experimental Protocols

This section details the methodology for the extraction and analysis of 4''-Hydroxyisojasminin
from plant tissue.

1. Sample Preparation

Proper sample preparation is critical for accurate and reproducible results.[5] The following

protocol describes a solid-phase extraction (SPE) method for cleaning up plant extracts.[3][4]

Materials:

Plant tissue (e.g., leaves, roots)

Liquid nitrogen

Extraction solvent: 80% methanol in water

Internal standard (e.g., deuterated jasmonic acid)
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SPE cartridges (e.g., C18)

Reconstitution solvent: 50% methanol in water

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Weigh approximately 100 mg of fresh plant tissue and immediately freeze in liquid nitrogen

to quench metabolic activity.

Grind the frozen tissue to a fine powder using a mortar and pestle.

Transfer the powder to a microcentrifuge tube and add 1 mL of ice-cold 80% methanol

containing the internal standard.

Vortex the mixture vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Collect the supernatant.

Condition an SPE cartridge by passing 3 mL of methanol followed by 3 mL of water.

Load the supernatant onto the conditioned SPE cartridge.

Wash the cartridge with 3 mL of water to remove polar interferences.

Elute the analytes with 3 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute the dried extract in 100 µL of 50% methanol.
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Centrifuge the reconstituted sample at 14,000 rpm for 5 minutes to remove any particulate

matter.

Transfer the supernatant to an HPLC vial for analysis.

2. HPLC-MS/MS Analysis

The following are typical starting conditions for the HPLC-MS/MS analysis of jasmonates.

Method optimization is recommended for best results.[1][3]

HPLC System: A standard HPLC or UHPLC system.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray

ionization (ESI) source.[1]

HPLC Parameters:

Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient:

0-1 min: 10% B

1-8 min: 10-90% B

8-10 min: 90% B

10.1-12 min: 10% B

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL
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MS/MS Parameters:

Ionization Mode: Electrospray Ionization (ESI), Negative[1]

Scan Type: Multiple Reaction Monitoring (MRM)

Ion Spray Voltage: -4500 V

Curtain Gas: 30 psi

Collision Gas: Nitrogen

Ion Source Gas 1: 50 psi

Ion Source Gas 2: 50 psi

Interface Temperature: 500°C

MRM Transitions: To be determined by infusing a standard of 4''-Hydroxyisojasminin to

identify the precursor ion and optimize collision energy for characteristic product ions.

Mandatory Visualization
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Caption: Experimental workflow for the quantitative analysis of 4''-Hydroxyisojasminin.
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Caption: Simplified jasmonate signaling pathway leading to 4''-Hydroxyisojasminin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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